9-benzyl-1,8-dimethyl-3,9-dihydro-1H-purine-2,6-dione
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
9-Benzyl-1,8-dimethyl-3,9-dihydro-1H-purine-2,6-dione is a xanthine derivative characterized by a benzyl group at position 9 and methyl groups at positions 1 and 8. This substitution pattern distinguishes it from natural xanthine (3,9-dihydro-1H-purine-2,6-dione), which lacks alkyl or aryl substituents .
Properties
CAS No. |
61080-46-4 |
|---|---|
Molecular Formula |
C14H14N4O2 |
Molecular Weight |
270.29 g/mol |
IUPAC Name |
9-benzyl-1,8-dimethyl-3H-purine-2,6-dione |
InChI |
InChI=1S/C14H14N4O2/c1-9-15-11-12(16-14(20)17(2)13(11)19)18(9)8-10-6-4-3-5-7-10/h3-7H,8H2,1-2H3,(H,16,20) |
InChI Key |
LFZJGQSDRWRZIR-UHFFFAOYSA-N |
Canonical SMILES |
CC1=NC2=C(N1CC3=CC=CC=C3)NC(=O)N(C2=O)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Substitution Patterns and Molecular Properties
The table below compares substituents and molecular properties of structurally related purine-2,6-dione derivatives:
Key Observations :
- Lipophilicity : The benzyl group in the target compound increases hydrophobicity compared to polar derivatives like 8HX and methylated analogs like Isocaffeine .
- Thermal Stability : High melting points (>300°C) are common in chlorobenzyl-substituted derivatives (e.g., Compound 9) due to strong intermolecular interactions .
- Receptor Binding : Deuterated analogs like [2H₄]DPCPX highlight the role of substituent size and deuteration in optimizing receptor affinity and metabolic half-life .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
